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Compound of Interest

Compound Name: 6-Ethyl-3-decanol

Cat. No.: B1618612

In the landscape of industrial and research solvents, the selection of an appropriate solvent is
paramount to the success of chemical reactions, formulations, and purification processes. This
guide provides a comparative overview of two branched-chain alcohols: 6-Ethyl-3-decanol and
the widely used 2-ethylhexanol. This comparison aims to assist researchers, scientists, and
drug development professionals in making informed decisions by presenting available
physicochemical data and highlighting areas where further experimental investigation is
required.

Physicochemical Properties: A Head-to-Head
Comparison

A summary of the key physical and chemical properties of 6-Ethyl-3-decanol and 2-
ethylhexanol is presented below. These properties are fundamental in determining the potential
applications and performance of a solvent.
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Property 6-Ethyl-3-decanol 2-ethylhexanol

Molecular Formula C12H260[1][2] CsH1s0[3]

Molecular Weight 186.34 g/mol [1][4] 130.23 g/mol [3][5]

Boiling Point 239.2 °C at 760 mmHg[4] 183-185 °CJ6]

Density 0.828 g/cm?3[4] 0.832 - 0.834 g/cm3 at 20 °C[6]

Log10 of Water solubility in
Water Solubility mol/l: -3.98 (Crippen Poorly soluble in water|[3]
Calculated Property)[7]

LogP (Octanol/Water Partition 3.754 (Crippen Calculated 2721[3]
Coefficient) Property)[7] |

CAS Number 19780-31-5[1][2][4] 104-76-7[3][5]

2-ethylhexanol: A Well-Characterized and Versatile
Solvent

2-ethylhexanol is a branched, eight-carbon alcohol that is extensively used across various
industries.[3] It is a colorless liquid with low volatility and is soluble in most organic solvents.[3]
Its primary applications include its use as a precursor for the production of plasticizers, such as
di(2-ethylhexyl) phthalate (DEHP), which are essential for manufacturing flexible PVC products.

[6]

In the pharmaceutical and medical fields, 2-ethylhexanol serves as a solvent in the synthesis of
active pharmaceutical ingredients (APIs) and as an extraction agent for the purification of
pharmaceutical compounds.[8] Its high purity and low water content contribute to the stability of
medical formulations.

6-Ethyl-3-decanol: An Unexplored Alternative

In stark contrast to the wealth of information available for 2-ethylhexanol, 6-Ethyl-3-decanol
remains a largely uncharacterized compound in terms of its solvent properties and applications.
The available data is primarily limited to its basic physicochemical properties, as listed in
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chemical databases.[1][2][4][7] There is a notable absence of published experimental studies,
solubility data, or performance comparisons against other solvents in the scientific literature.

The higher molecular weight and boiling point of 6-Ethyl-3-decanol, when compared to 2-
ethylhexanol, suggest it may have even lower volatility, which could be advantageous in certain
applications where slow evaporation rates are desired. Its higher LogP value also indicates a
greater lipophilicity, which might influence its solvency for nonpolar compounds. However,
without experimental data, these remain theoretical considerations.

Experimental Protocols: A General Framework for
Solvent Evaluation

Due to the lack of specific experimental data for 6-Ethyl-3-decanol, a detailed comparative
experimental protocol cannot be provided. However, a general workflow for evaluating the
performance of a novel solvent like 6-Ethyl-3-decanol against an established one like 2-
ethylhexanol is outlined below.

General Experimental Workflow for Solvent Performance
Evaluation

Caption: General Workflow for Solvent Performance Evaluation

Conclusion

While 2-ethylhexanol is a well-established solvent with a broad range of applications and a
wealth of supporting data, 6-Ethyl-3-decanol remains a compound with unexplored potential.
Based on its molecular structure, it may offer different solvency characteristics, potentially
providing advantages in specific applications. However, a comprehensive experimental
evaluation is necessary to determine its efficacy as a solvent and to enable a meaningful
comparison with industry standards like 2-ethylhexanol. The lack of available data on 6-Ethyl-
3-decanol underscores an opportunity for further research to expand the toolkit of solvents
available to scientists and engineers in the pharmaceutical and chemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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